Cas no 72632-84-9 (3-Isothiazolecarboxamide, 4-amino-5-formyl-)

• Product Name: 3-Isothiazolecarboxamide, 4-amino-5-formyl-
• CAS No: 72632-84-9
• MF: C₅H₅N₃O₂S
• MW: 171.177098989487
• CID: 1760428
• Update Time: 2024-11-26

3-Isothiazolecarboxamide, 4-amino-5-formyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolecarboxamide, 4-amino-5-formyl-

• Inchi： 1S/C5H5N3O2S/c6-3-2(1-9)11-8-4(3)5(7)10/h1H,6H2,(H2,7,10)
• InChI Key： CDCFHBVLAKEEEL-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(N)C(C(N)=O)=N1

Computed Properties

• Exact Mass: 171.01035

Experimental Properties

• Density: 1.633±0.06 g/cm3(Predicted)
• Melting Point: 204-207 °C(Solv: propyl acetate (109-60-4))
• Boiling Point: 218.2±40.0 °C(Predicted)
• PSA: 99.07
• pka: 14.10±0.50(Predicted)